8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one

• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 8-acetyl-7-methoxy-4-phenylchromen-2-one
• InChI: InChI=1S/C18H14O4/c1-11(19)17-15(21-2)9-8-13-14(10-16(20)22-18(13)17)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key: JRKXLYGOCVGIRA-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OC

Description

8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one, also known as Amiodarone, is a potent antiarrhythmic medication used to treat various types of cardiac arrhythmias. It was first synthesized in the 1960s and has been widely used since then due to its effectiveness in treating arrhythmias.

Mechanism of Action

The mechanism of action of 8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one is complex and not fully understood. It is believed to work by blocking potassium channels in cardiac cells, which prolongs the action potential and refractory period, thus preventing arrhythmias. It also has calcium channel blocking properties, which can further suppress arrhythmias. Additionally, this compound has been shown to have anti-adrenergic and anti-inflammatory effects, which may contribute to its antiarrhythmic properties.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It can cause hypothyroidism, pulmonary toxicity, and liver toxicity. It can also cause skin discoloration and photosensitivity. However, these side effects are relatively rare and occur mostly with long-term use or high doses of the medication. This compound can also interact with other medications, so caution should be taken when prescribing it.

Advantages and Limitations for Lab Experiments

8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one has several advantages and limitations for lab experiments. Its antiarrhythmic properties make it a useful tool for studying cardiac electrophysiology. It can be used to induce arrhythmias in animal models, which can then be studied to better understand the underlying mechanisms of arrhythmias. However, this compound's complex mechanism of action and potential side effects make it difficult to use in certain experiments. Additionally, its low solubility and high lipophilicity can make it challenging to administer and study.

Future Directions

There are several future directions for research on 8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one. One area of interest is its potential use in treating other diseases, such as asthma and Alzheimer's disease. Another area of interest is its anti-inflammatory and anti-cancer effects, which could potentially be harnessed for therapeutic purposes. Additionally, more research is needed to better understand the mechanism of action of this compound and to develop more effective and safer antiarrhythmic medications.

Synthesis Methods

The synthesis of 8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one is a complex process that involves several steps. The starting material for the synthesis is 2,4-dimethoxybenzoic acid, which is converted to 2,4-dimethoxybenzaldehyde. The aldehyde is then condensed with 4-phenyl-3-buten-2-one to form 3-(4-phenyl-3-buten-2-one)-2,4-dimethoxybenzaldehyde. The resulting product is then cyclized to form this compound. The overall yield of the synthesis is around 30%.

Scientific Research Applications

8-acetyl-7-methoxy-4-phenyl-2H-chromen-2-one has been extensively studied for its antiarrhythmic properties. It is effective in treating various types of arrhythmias, including atrial fibrillation, ventricular tachycardia, and ventricular fibrillation. In addition to its antiarrhythmic properties, this compound has been shown to have anti-inflammatory and anti-cancer effects. It has also been studied for its potential use in treating other diseases, such as asthma and Alzheimer's disease.